Cas no 691381-45-0 (5-fluoro-2-methoxy-N-(2-methoxyethyl)benzene-1-sulfonamide)

5-Fluoro-2-methoxy-N-(2-methoxyethyl)benzene-1-sulfonamide is a sulfonamide derivative characterized by its fluoro- and methoxy-substituted aromatic ring, along with a methoxyethyl sulfonamide side chain. This structure imparts unique physicochemical properties, including enhanced solubility and stability, making it suitable for applications in medicinal chemistry and pharmaceutical research. The fluorine substitution improves metabolic stability and binding affinity, while the methoxy groups contribute to favorable pharmacokinetic profiles. Its well-defined molecular architecture allows for precise modifications in drug design, particularly in targeting enzyme inhibition or receptor interactions. The compound's synthetic versatility and functional group compatibility further support its utility as an intermediate in the development of bioactive molecules.

5-fluoro-2-methoxy-N-(2-methoxyethyl)benzene-1-sulfonamide structure

691381-45-0 structure

Product Name:5-fluoro-2-methoxy-N-(2-methoxyethyl)benzene-1-sulfonamide

CAS No:691381-45-0

MF:C₁₀H₁₄FNO₄S

MW:263.285865306854

CID:5476514

Update Time:2025-11-05

5-fluoro-2-methoxy-N-(2-methoxyethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 5-fluoro-2-methoxy-N-(2-methoxyethyl)benzenesulfonamide
- 5-fluoro-2-methoxy-N-(2-methoxyethyl)benzene-1-sulfonamide
- Inchi： 1S/C10H14FNO4S/c1-15-6-5-12-17(13,14)10-7-8(11)3-4-9(10)16-2/h3-4,7,12H,5-6H2,1-2H3
- InChI Key： RLBNHXNBYKUEQY-UHFFFAOYSA-N
- SMILES： C1(S(NCCOC)(=O)=O)=CC(F)=CC=C1OC

5-fluoro-2-methoxy-N-(2-methoxyethyl)benzene-1-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3110-1477-2μmol	5-fluoro-2-methoxy-N-(2-methoxyethyl)benzene-1-sulfonamide	691381-45-0	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F3110-1477-5μmol	5-fluoro-2-methoxy-N-(2-methoxyethyl)benzene-1-sulfonamide	691381-45-0	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F3110-1477-10μmol	5-fluoro-2-methoxy-N-(2-methoxyethyl)benzene-1-sulfonamide	691381-45-0	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F3110-1477-20μmol	5-fluoro-2-methoxy-N-(2-methoxyethyl)benzene-1-sulfonamide	691381-45-0	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F3110-1477-1mg	5-fluoro-2-methoxy-N-(2-methoxyethyl)benzene-1-sulfonamide	691381-45-0	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F3110-1477-2mg	5-fluoro-2-methoxy-N-(2-methoxyethyl)benzene-1-sulfonamide	691381-45-0	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F3110-1477-3mg	5-fluoro-2-methoxy-N-(2-methoxyethyl)benzene-1-sulfonamide	691381-45-0	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F3110-1477-4mg	5-fluoro-2-methoxy-N-(2-methoxyethyl)benzene-1-sulfonamide	691381-45-0	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F3110-1477-5mg	5-fluoro-2-methoxy-N-(2-methoxyethyl)benzene-1-sulfonamide	691381-45-0	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F3110-1477-10mg	5-fluoro-2-methoxy-N-(2-methoxyethyl)benzene-1-sulfonamide	691381-45-0	90%+	10mg	$79.0	2023-05-16

5-fluoro-2-methoxy-N-(2-methoxyethyl)benzene-1-sulfonamide Related Literature

1. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
2. Enabling shape memory and healable effects in a conjugated polymer by incorporating siloxane via dynamic imine bond†

Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
3. Emerging 2D hybrid nanomaterials: towards enhanced sensitive and selective conductometric gas sensors at room temperature

Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
4. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
5. Excimer–monomer switch: a reaction-based approach for selective detection of fluoride†

Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 5-fluoro-2-methoxy-N-(2-methoxyethyl)benzene-1-sulfonamide

Research Brief on 5-fluoro-2-methoxy-N-(2-methoxyethyl)benzene-1-sulfonamide (CAS: 691381-45-0): Recent Advances and Applications

The compound 5-fluoro-2-methoxy-N-(2-methoxyethyl)benzene-1-sulfonamide (CAS: 691381-45-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and emerging applications in drug discovery and development.

Recent studies have highlighted the role of 5-fluoro-2-methoxy-N-(2-methoxyethyl)benzene-1-sulfonamide as a promising scaffold for the development of novel sulfonamide-based therapeutics. Sulfonamides, known for their broad-spectrum biological activities, have been extensively explored as antimicrobial, anti-inflammatory, and anticancer agents. The incorporation of fluorine and methoxy groups in this particular compound enhances its pharmacokinetic properties, including improved metabolic stability and membrane permeability.

In a 2023 study published in the *Journal of Medicinal Chemistry*, researchers investigated the inhibitory effects of 5-fluoro-2-methoxy-N-(2-methoxyethyl)benzene-1-sulfonamide on carbonic anhydrase isoforms, a family of enzymes implicated in various pathological conditions such as glaucoma, epilepsy, and cancer. The study demonstrated that the compound exhibited selective inhibition of CA IX and CA XII, isoforms overexpressed in hypoxic tumor environments, suggesting its potential as a targeted anticancer agent.

Another notable advancement was reported in *Bioorganic & Medicinal Chemistry Letters*, where the compound was evaluated for its anti-inflammatory properties. The research team found that 5-fluoro-2-methoxy-N-(2-methoxyethyl)benzene-1-sulfonamide effectively suppressed the production of pro-inflammatory cytokines in vitro by modulating the NF-κB signaling pathway. These findings underscore its potential as a lead compound for developing new anti-inflammatory drugs with reduced side effects compared to traditional NSAIDs.

From a synthetic chemistry perspective, recent efforts have focused on optimizing the production of 5-fluoro-2-methoxy-N-(2-methoxyethyl)benzene-1-sulfonamide to improve yield and purity. A 2022 patent (US20220169612A1) disclosed a novel catalytic method for the efficient synthesis of this compound, leveraging palladium-catalyzed cross-coupling reactions. This innovation addresses previous challenges related to scalability and cost-effectiveness, paving the way for its broader application in industrial and clinical settings.

Despite these promising developments, challenges remain in fully elucidating the compound's safety profile and off-target effects. Ongoing preclinical studies aim to assess its toxicity, pharmacokinetics, and pharmacodynamics in animal models. Additionally, computational modeling and structure-activity relationship (SAR) studies are being employed to further refine its biological activity and selectivity.

In conclusion, 5-fluoro-2-methoxy-N-(2-methoxyethyl)benzene-1-sulfonamide represents a versatile and pharmacologically relevant molecule with significant potential in multiple therapeutic areas. Continued research and collaboration across academia and industry will be crucial to unlocking its full clinical potential and translating these findings into actionable drug candidates.